Cas no 915095-91-9 (4-(4-(5-Bromo-2-chlorobenzyl)phenoxy)-tetrahydro-2H-pyran)

• Product Name: 4-(4-(5-Bromo-2-chlorobenzyl)phenoxy)-tetrahydro-2H-pyran
• CAS No: 915095-91-9
• MF: C₁₈H₁₈BrClO₂
• MW: 381.691323757172
• CID: 2135049
• Update Time: 2023-08-04

4-(4-(5-Bromo-2-chlorobenzyl)phenoxy)-tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 4-(4-(5-bromo-2-chlorobenzyl)phenoxy)-tetrahydro-2H-pyran
• 4-(4-(5-Bromo-2-chlorobenzyl)phenoxy)-tetrahydro-2H-pyran

• Inchi： 1S/C18H18BrClO2/c19-15-3-6-18(20)14(12-15)11-13-1-4-16(5-2-13)22-17-7-9-21-10-8-17/h1-6,12,17H,7-11H2
• InChI Key： LWIBCKITOKAKLR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC1C=CC(=CC=1)OC1CCOCC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 5.5
• Topological Polar Surface Area: 18.5